Cas no 1805981-72-9 (6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine)

• Product name: 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1805981-72-9
• MF: C₇H₃BrF₃N₃O
• MW: 282.0174305439
• CID: 4911320

6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3N3O/c8-5-3(2-12)1-4(13)14-6(5)15-7(9,10)11/h1H,(H2,13,14)
• InChI Key： SIOXUSGKTVCDKR-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(N)N=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine

Introduction to 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1805981-72-9)

6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1805981-72-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine, including its amino, bromo, cyano, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The synthesis and application of 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine have been explored in several cutting-edge research studies. One notable area of interest is its role as a key intermediate in the development of novel pharmaceutical agents. The presence of multiple functional groups makes this compound a versatile building block for constructing more complex molecules with targeted biological activities. For instance, the amino group can serve as a nucleophilic site for further derivatization, while the bromo and cyano groups provide opportunities for cross-coupling reactions and other transformations essential in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of bioactive compounds. The trifluoromethoxy group in 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine is particularly significant, as fluorine atoms can modulate the pharmacokinetic properties of molecules, including their metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to increased interest in fluorinated pyridines as pharmacophores in the development of drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine has shown promise in agrochemical research. Pyridine derivatives are well-documented for their role in crop protection agents, including herbicides and insecticides. The structural motifs present in this compound may contribute to its potential as a precursor for novel agrochemicals that offer enhanced performance while maintaining environmental safety. Researchers are exploring its derivatives to develop compounds that can address emerging challenges in agricultural productivity and pest resistance.

The synthetic methodologies for preparing 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine have also been refined through recent innovations in organic synthesis. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and directed ortho-metalation have enabled efficient access to this compound and its analogs. These advances not only facilitate the production of 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine but also open up new avenues for exploring its derivatives with tailored properties for specific applications.

The biological activity of 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine has been investigated in various preclinical studies. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to therapeutic intervention. For example, its interaction with protein kinases and other targets has been explored as a potential strategy for developing treatments against chronic diseases. The precise mechanisms by which this compound exerts its effects are still under investigation, but preliminary data indicate promising avenues for further exploration.

The safety profile of 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine is another critical aspect that has been addressed in recent studies. Toxicological assessments have been conducted to evaluate its potential hazards and determine appropriate handling protocols. These studies have provided valuable insights into the compound's stability, reactivity, and potential interactions with biological systems. While further research is needed to fully characterize its safety profile, preliminary data suggest that 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine can be handled safely under controlled conditions with proper precautions.

The future prospects of 6-Amino-3-bromo-4-cyano-2-(trifluoromethoxy)pyridine are vast, given its structural versatility and potential applications across multiple domains. Ongoing research aims to expand its utility by developing new synthetic routes, exploring novel derivatives, and investigating its biological effects in greater detail. Collaborative efforts between academia and industry are expected to accelerate these developments, leading to innovative solutions in pharmaceuticals and agrochemicals.

In conclusion,6-Amino-3-bromo-4-cyano-o-trifluoromethoxypyridine (CAS No. 1805981- 72- 9) represents a significant compound with broad applicability in chemical synthesis and drug discovery. Its unique structural features, functional groups, and promising biological activities make it a valuable asset in modern research. As scientific understanding advances, the potential uses of this compound will likely expand, offering new opportunities for therapeutic development and agricultural innovation.